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Compound of Interest

Compound Name:
1-methoxy-3,5-ditert-butyl-

benzene

CAS No.: 68039-43-0

Cat. No.: B8234805

Get Quote

Executive Summary: The "Bulky Wing" Scaffold
The 3,5-di-tert-butyl motif is a privileged substructure in supramolecular chemistry and drug

discovery. Unlike the 2,6-di-tert-butyl substitution pattern, which sterically forces the C-1

substituent out of planarity (orthogonal twisting), the 3,5-substitution pattern preserves the

electronic conjugation of the anisole oxygen with the aromatic ring while providing immense

lipophilic bulk.

This guide compares the crystallographic behavior of 3,5-di-tert-butylanisole derivatives against

their 4-substituted and 2,6-substituted counterparts, focusing on packing efficiency, lattice

energy drivers, and solubility profiles.

Structural Analysis: The 3,5-Di-tert-butyl Motif
The primary utility of this scaffold lies in its ability to prevent π-stacking aggregation while

maintaining planarity.
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comparative Steric Environment
Feature

3,5-Di-tert-butyl

(Target)

2,6-Di-tert-butyl

(Alternative)
4-tert-butyl (Control)

Electronic Conjugation
High: OMe is coplanar

with the ring.

Low: OMe is twisted

~90° out of plane.

High: Planar, but less

sterically protected.

Packing Driver

Interlocking "Gear

Effect" of t-butyl

groups.

Steric shielding of the

oxygen atom.

Simple herringbone or

π-stacking.

Solubility (LogP) Very High (> 5.0) High Moderate

Crystallinity
Tendency to form

channels/voids.

Dense packing to

minimize void space.

Often liquid or low-

melting solid.

Key Insight: The 3,5-isomer allows for "edge-to-face" interactions where the bulky tert-butyl

groups interdigitate with neighbors, often creating low-density crystal structures with potential

porosity.

Comparative Crystallography Data
The following table synthesizes crystal data for 3,5-di-tert-butylanisole derivatives and their

closest structural proxies. Note that while the parent anisole is a low-melting solid/oil, its

derivatives (phenol, aniline) serve as the crystallographic anchors.

Table 1: Crystal Data Comparison
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Compound Melting Point Space Group
Packing
Coefficient
(C_k)

Key
Intermolecular
Force

3,5-Di-tert-

butylphenol
87–89 °C

P2₁/c

(Monoclinic)
~0.68

O-H···O

Hydrogen

Bonding + t-Bu

vdW

3,5-Di-tert-

butylaniline
54–57 °C P2₁/c ~0.66

N-H···N (Weak) +

t-Bu Interlocking

4-tert-

butylanisole
< 25 °C (Liquid)

N/A (Liquid at

RT)
N/A

vdW

(Disordered)

1,3,5-Tri-tert-

butylbenzene
73–75 °C P2₁/n ~0.65

Pure vdW "Gear"

Locking

Data Interpretation: The dramatic difference in melting point between 4-tert-butylanisole (liquid)

and the 3,5-di-tert-butyl derivatives (solids) confirms that the second tert-butyl group is critical

for lattice stability. The increase in symmetry and molecular weight facilitates the "locking" of

molecules into a stable lattice, despite the absence of strong H-bond donors in the anisole

derivative.

Crystal Packing & Mechanism
The packing of these derivatives is governed by the "Bump-in-Hollow" mechanism.

The "Gear Effect"
In the absence of strong hydrogen bond donors (as in the anisole derivative), the lattice energy

is dominated by dispersion forces between the tert-butyl groups.
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Intramolecular: The meta positioning prevents steric clash between the t-butyl groups and

the methoxy group.

Intermolecular: The methyl protons of one t-butyl group nest into the void created by the

aromatic ring and the t-butyl group of a neighboring molecule.

Visualization: Packing Logic Pathway
The following diagram illustrates the hierarchy of forces driving the crystallization of these

lipophilic scaffolds.
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Creates
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Figure 1: Logical hierarchy of crystal packing forces. The "Gear Effect" of the tert-butyl groups

is the primary stabilizing factor, overcoming the lack of strong H-bonds.
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Experimental Protocols
To replicate these structures or grow crystals of new derivatives, specific protocols must be

followed to manage the high solubility and lipophilicity of the compound.

Protocol A: Crystallization of Lipophilic Anisoles
Objective: Obtain X-ray quality single crystals of 3,5-di-tert-butylanisole derivatives. Challenge:

High solubility in common organic solvents prevents precipitation.

Solvent Selection:

Primary Solvent: Dichloromethane (DCM) or Chloroform (solubilizes the aromatic core).

Antisolvent: Methanol (MeOH) or Acetonitrile (MeCN). Note: Avoid Hexane as these

compounds are too soluble in it.

Method: Slow Evaporation (Preferred)

Dissolve 20 mg of compound in 1 mL of DCM in a standard NMR tube or small vial.

Filter the solution through a 0.45 µm PTFE syringe filter to remove dust nucleation sites.

Cover with parafilm and poke one small hole.

Place in a vibration-free environment at 4°C (refrigerator). Lower temperature reduces

solubility and promotes ordering.

Method: Vapor Diffusion (Alternative)

Place the DCM solution in an inner vial.

Place the inner vial into a larger jar containing MeOH.

Cap the outer jar tightly. Methanol vapor will slowly diffuse into the DCM, lowering

solubility gradually.

Protocol B: Structure Solution (Refinement Strategy)
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When solving these structures, the tert-butyl groups often exhibit rotational disorder.

Step 1: Use SHELXT for intrinsic phasing.

Step 2: Locate the rigid aromatic core first.

Step 3: If t-butyl methyls appear as diffuse electron density, apply a disorder model.

Command:PART 1 / PART 2 in SHELXL.

Constraint: Use EADP (Equal Anisotropic Displacement Parameters) for overlapping

atoms if necessary.

Restraint: Use SIMU and DELU to restrain thermal ellipsoids of the disordered methyl

groups.

Visualization: Crystallization Workflow
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Figure 2: Optimized workflow for crystallizing highly lipophilic 3,5-di-tert-butyl derivatives.

Performance & Application Insights
Solubility & Bioavailability

Observation: The 3,5-di-tert-butyl group adds 18 hydrophobic carbon atoms.

Impact: This drastically increases LogP (typically > 5.0). While this improves membrane

permeability, it significantly reduces aqueous solubility.

Recommendation: For drug development, this scaffold is best used as a "lipophilic anchor" or

to fill large hydrophobic pockets in protein targets (e.g., nuclear receptors).

Thermal Stability
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Observation: The "locking" of the tert-butyl groups confers surprising thermal stability.

Data: 3,5-di-tert-butylphenol derivatives often resist oxidation better than their less hindered

counterparts (acting as BHT analogs).

Utility: These derivatives are excellent candidates for high-temperature materials or

antioxidants where volatility must be minimized.
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[https://www.benchchem.com/product/b8234805/docs#technical-guide-crystal-structure-
packing-of-3-5-di-tert-butylanisole-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b8234805/docs#technical-guide-crystal-structure-packing-of-3-5-di-tert-butylanisole-derivatives
https://www.benchchem.com/product/b8234805/docs#technical-guide-crystal-structure-packing-of-3-5-di-tert-butylanisole-derivatives
https://www.benchchem.com/product/b8234805?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8234805?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

